Cas no 2815281-78-6 ([1-(2,4-Dinitrophenyl)-4,5-dihydro-5-oxo-3-(2-thienyl)-1H-pyrazol-4-yl]methyl 2-methylpentanoate)

• Product Name: [1-(2,4-Dinitrophenyl)-4,5-dihydro-5-oxo-3-(2-thienyl)-1H-pyrazol-4-yl]methyl 2-methylpentanoate
• CAS No: 2815281-78-6
• MF: C₂₀H₂₀N₄O₇S
• MW: 460.460403442383
• CID: 5616274
• Update Time: 2024-02-02

[1-(2,4-Dinitrophenyl)-4,5-dihydro-5-oxo-3-(2-thienyl)-1H-pyrazol-4-yl]methyl 2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• [1-(2,4-Dinitrophenyl)-4,5-dihydro-5-oxo-3-(2-thienyl)-1H-pyrazol-4-yl]methyl 2-methylpentanoate

• Inchi： 1S/C20H20N4O7S/c1-3-5-12(2)20(26)31-11-14-18(17-6-4-9-32-17)21-22(19(14)25)15-8-7-13(23(27)28)10-16(15)24(29)30/h4,6-10,12,14H,3,5,11H2,1-2H3
• InChI Key： XDUGUFFJPKAJJT-UHFFFAOYSA-N
• SMILES： C(OCC1C(=O)N(C2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)N=C1C1SC=CC=1)(=O)C(C)CCC

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.2±60.0 °C(Predicted)
• pka: -1.17±0.70(Predicted)